![molecular formula C16H13NO5 B2389918 N-(2-(furan-3-yl)-2-hydroxyethyl)-4-oxo-4H-chromene-2-carboxamide CAS No. 1396766-60-1](/img/structure/B2389918.png)
N-(2-(furan-3-yl)-2-hydroxyethyl)-4-oxo-4H-chromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(2-(furan-3-yl)-2-hydroxyethyl)-4-oxo-4H-chromene-2-carboxamide” is a complex organic molecule that contains a furan ring and a chromene ring. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom . Chromene is a heterocyclic compound that consists of a benzene ring fused to a heterocyclic pyran ring.
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Furan rings can undergo a variety of reactions, including electrophilic substitution and nucleophilic addition .Scientific Research Applications
Synthesis and Catalysis
One study detailed the solvent-free synthesis of highly functionalized 4H-chromene-3-carboxamide derivatives using cerium ammonium nitrate. This method, involving a multicomponent reaction, highlights the importance of these compounds in organic synthesis, offering an efficient route to biologically important molecules with solvatochromic, antibacterial, and antioxidant properties (Subbareddy V. Chitreddy & Sumathi Shanmugam, 2017).
Material Science Applications
The research on the selective oxidation of 5-hydroxymethyl-2-furfural to furan-2,5-dicarboxylic acid over spinel mixed metal oxide catalysts underscores the potential use of furan derivatives in the polymer industry. These compounds can be pivotal in manufacturing sustainable polymers, such as polyesters, polyamides, and polyurethanes, showcasing their applicability in creating environmentally friendly materials (Archana Jain et al., 2015).
Photophysical Behavior
Another study explored the host–guest interaction of coumarin-derivative dyes and cucurbit[7]uril, leading to the formation of supramolecular ternary complexes with mercuric ions. This work demonstrates the photophysical properties of such complexes, suggesting potential applications in sensing and molecular recognition technologies (M. Aliaga et al., 2015).
Synthesis of Furanic-Aliphatic Polyamides
Research on the enzymatic polymerization of furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides presents a sustainable alternative to polyphthalamides. These materials could be applied as high-performance materials, signifying the role of furan derivatives in developing new, sustainable polymer technologies (Yi Jiang et al., 2015).
Green Chemistry
A catalyst-free synthesis of diversely substituted 6H-benzo[c]chromenes and 6H-benzo[c]chromen-6-ones in aqueous media under microwave irradiation highlights the importance of green chemistry approaches in the synthesis of these compounds. Such methods contribute to the development of environmentally friendly chemical processes (Yan He et al., 2012).
Mechanism of Action
Target of Action
Furan derivatives, which this compound is a part of, have been known to interact with various targets or receptors in the body .
Mode of Action
Furan derivatives have been reported to interact with their targets, leading to potential therapeutic effects .
Biochemical Pathways
Furan derivatives have been known to influence various biochemical pathways .
Pharmacokinetics
The presence of the furan ring in furan derivatives is known to improve the pharmacokinetic characteristics of lead molecules .
Result of Action
Furan derivatives have been reported to have various therapeutic properties .
Action Environment
The synthesis of furan derivatives has been reported to be influenced by various conditions .
properties
IUPAC Name |
N-[2-(furan-3-yl)-2-hydroxyethyl]-4-oxochromene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO5/c18-12-7-15(22-14-4-2-1-3-11(12)14)16(20)17-8-13(19)10-5-6-21-9-10/h1-7,9,13,19H,8H2,(H,17,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGJRTFVGBUNHAP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NCC(C3=COC=C3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(furan-3-yl)-2-hydroxyethyl)-4-oxo-4H-chromene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.